Cas no 2308463-84-3 (4-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid)

• Product Name: 4-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
• CAS No: 2308463-84-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6200884
• PubChem ID: 165765664
• Update Time: 2025-05-20

4-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
• 2308463-84-3
• EN300-1575057
• 4-ethyl-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-2-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-18-13-14-30(25(15-18)27(32)33)26(31)16-19(4-2)29-28(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24-25H,3-4,13-17H2,1-2H3,(H,29,34)(H,32,33)/t18?,19-,25?/m1/s1
• InChI Key： FLBDFZQBGJKTGQ-FAFRJYIDSA-N
• SMILES： OC(C1CC(CC)CCN1C(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid

Research Briefing on 4-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS: 2308463-84-3)

The compound 4-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS: 2308463-84-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound, characterized by its unique piperidine-2-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug discovery.

Recent studies have highlighted the compound's role in the development of novel protease inhibitors and its utility in solid-phase peptide synthesis (SPPS). The Fmoc group, a cornerstone in modern peptide chemistry, ensures efficient deprotection and minimal side reactions, making this compound invaluable for constructing complex peptide architectures. Researchers have optimized its synthesis route, achieving high yields and purity, which is essential for scalable production in pharmaceutical settings.

In vitro assays have demonstrated the compound's ability to modulate enzymatic activity, particularly targeting serine and cysteine proteases. These findings suggest its potential as a lead compound for treating diseases such as cancer, viral infections, and inflammatory disorders. Structural-activity relationship (SAR) studies are ongoing to further refine its selectivity and potency, with preliminary data indicating promising therapeutic indices.

Furthermore, advancements in computational modeling have enabled precise predictions of the compound's binding affinities and pharmacokinetic properties. Molecular docking simulations reveal strong interactions with active sites of target enzymes, corroborating experimental results. These insights are driving the design of next-generation derivatives with enhanced efficacy and reduced off-target effects.

In conclusion, 4-ethyl-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid represents a versatile and pharmacologically relevant molecule. Its dual role as a synthetic intermediate and bioactive agent underscores its importance in both academic and industrial research. Future studies will likely explore its clinical potential, leveraging its robust chemical framework for innovative therapeutic solutions.